Cas no 83999-28-4 (N-(4-acetylphenyl)-3-oxobutanamide)

N-(4-acetylphenyl)-3-oxobutanamide structure
83999-28-4 structure
Product Name:N-(4-acetylphenyl)-3-oxobutanamide
CAS No:83999-28-4
MF:C12H13NO3
MW:219.236523389816
CID:2804787
PubChem ID:18073071
Update Time:2025-04-21

N-(4-acetylphenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

    • AKOS000165398
    • 83999-28-4
    • DTXSID40592530
    • N-(4-acetylphenyl)-3-oxobutanamide
    • Inchi: 1S/C12H13NO3/c1-8(14)7-12(16)13-11-5-3-10(4-6-11)9(2)15/h3-6H,7H2,1-2H3,(H,13,16)
    • InChI Key: MCDZXMSMMJKWRH-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)NC1C=CC(C(C)=O)=CC=1

Computed Properties

  • Exact Mass: 219.08954328Da
  • Monoisotopic Mass: 219.08954328Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 63.2Ų

N-(4-acetylphenyl)-3-oxobutanamide Related Literature

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